Cas no 117369-92-3 (Methyl 2-hydroxy-3,5-dimethylbenzoate)

• Product Name: Methyl 2-hydroxy-3,5-dimethylbenzoate
• CAS No: 117369-92-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 4951157
• Update Time: 2025-10-28

Methyl 2-hydroxy-3,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3,5-dimethylbenzoate
• Methyl 3,5-dimethyl-2-hydroxybenzoate
• Methyl 2-hydroxy-3,5-dimethylbenzoate

• Inchi： 1S/C10H12O3/c1-6-4-7(2)9(11)8(5-6)10(12)13-3/h4-5,11H,1-3H3
• InChI Key： MDKRUWLGYSFHKW-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Additional information on Methyl 2-hydroxy-3,5-dimethylbenzoate

Methyl 2-hydroxy-3,5-dimethylbenzoate (CAS No. 117369-92-3): A Comprehensive Overview

Methyl 2-hydroxy-3,5-dimethylbenzoate, identified by its Chemical Abstracts Service number CAS No. 117369-92-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester derivative of hydroxybenzoic acid exhibits a unique molecular structure that has garnered attention for its potential applications in various scientific domains. The presence of hydroxyl and methyl groups in its framework imparts distinct chemical properties, making it a valuable candidate for further investigation.

The compound Methyl 2-hydroxy-3,5-dimethylbenzoate belongs to the class of aromatic carboxylic esters. Its molecular formula, C₁₀H₁₂O₃, reflects a balanced composition of carbon, hydrogen, and oxygen atoms, which contribute to its stability and reactivity. The structural arrangement of the hydroxyl group at the 2-position and the two methyl groups at the 3- and 5-positions creates a molecule with potential chiral centers, offering avenues for stereochemical studies and applications.

In recent years, there has been growing interest in the pharmacological properties of substituted benzoates due to their diverse biological activities. Methyl 2-hydroxy-3,5-dimethylbenzoate has been explored for its potential role in drug development. Its structural analogs have shown promise in various therapeutic areas, including anti-inflammatory and antioxidant applications. The hydroxyl group in the molecule can participate in hydrogen bonding interactions, which are crucial for binding to biological targets and modulating biological processes.

One of the most compelling aspects of Methyl 2-hydroxy-3,5-dimethylbenzoate is its versatility in chemical modifications. Researchers have utilized this compound as a precursor in synthesizing more complex molecules with tailored properties. For instance, its ester functionality can be hydrolyzed to yield the corresponding carboxylic acid, which may then be further functionalized through various organic reactions. This adaptability makes it an invaluable tool in synthetic chemistry.

The compound's stability under different conditions has also been a subject of study. Investigations have revealed that Methyl 2-hydroxy-3,5-dimethylbenzoate maintains its integrity under moderate temperatures and pH conditions, suggesting its suitability for industrial applications where stability is a key factor. Additionally, its solubility profile in common organic solvents makes it convenient for use in laboratory-scale reactions and formulations.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of Methyl 2-hydroxy-3,5-dimethylbenzoate in various environments. Molecular modeling studies have provided insights into its interactions with biological molecules, helping researchers design more effective derivatives with enhanced pharmacological properties. These computational approaches are complemented by experimental validations, ensuring a robust understanding of the compound's potential.

In the context of green chemistry, the synthesis and application of Methyl 2-hydroxy-3,5-dimethylbenzoate have been optimized to minimize environmental impact. Efforts have focused on developing sustainable synthetic routes that reduce waste and energy consumption. Such initiatives align with global trends toward eco-friendly chemical processes and highlight the compound's role in advancing sustainable practices.

The compound's potential extends beyond pharmaceuticals into other areas such as material science and agrochemicals. Its aromatic structure and functional groups make it a candidate for developing novel polymers or additives that enhance material properties. Furthermore, its biological activity suggests possible uses in crop protection agents or as intermediates in agrochemical formulations.

As research continues to uncover new applications for Methyl 2-hydroxy-3,5-dimethylbenzoate, collaborations between academic institutions and industry partners are becoming increasingly important. These partnerships facilitate the translation of laboratory findings into practical applications, ensuring that the compound reaches its full potential across multiple domains.

In conclusion, Methyl 2-hydroxy-3,5-dimethylbenzoate (CAS No. 117369-92-3) is a multifaceted compound with significant implications for chemical research and industrial applications. Its unique structure, coupled with its stability and reactivity, positions it as a valuable asset in drug development, synthetic chemistry, and sustainable practices. As scientific understanding evolves, so too will the applications and importance of this remarkable molecule.